Cas no 151986-94-6 (1,6-Heptadiene-3,5-diol, 1,7-bis(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 1,6-Heptadiene-3,5-diol, 1,7-bis(4-hydroxy-3-methoxyphenyl)-
• CAS No: 151986-94-6
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 1325079
• PubChem ID: 67877625
• Update Time: 2025-04-20

1,6-Heptadiene-3,5-diol, 1,7-bis(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene-3,5-diol, 1,7-bis(4-hydroxy-3-methoxyphenyl)-
• 1,7-bis(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-diol
• DTXSID60737729
• 151986-94-6

• Inchi： 1S/C21H24O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-12,16-17,22-25H,13H2,1-2H3
• InChI Key： YRWBZMIJKPUIGZ-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC(=C(C=1)OC)O)CC(C=CC1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 372.15732
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids